Cas no 251947-23-6 (Carbamic acid, [trans-4-[(methylsulfonyl)amino]cyclohexyl]-,1,1-dimethylethyl ester)

• Product Name: Carbamic acid, [trans-4-[(methylsulfonyl)amino]cyclohexyl]-,1,1-dimethylethyl ester
• CAS No: 251947-23-6
• MF: C₁₂H₂₄N₂O₄S
• MW: 292.394962310791
• CID: 1421644
• PubChem ID: 18348373
• Update Time: 2025-04-20

Carbamic acid, [trans-4-[(methylsulfonyl)amino]cyclohexyl]-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [trans-4-[(methylsulfonyl)amino]cyclohexyl]-,1,1-dimethylethyl ester
• tert-Butyl trans-4-[(methylsulfonyl)amino]cyclohexylcarbamate
• SCHEMBL1700132
• (4-Methanesulfonylamino-cyclohexyl)-carbamic acid tert-butyl ester
• SCHEMBL1700130
• 251947-23-6
• Rel-tert-butyl ((1s,4s)-4-(methylsulfonamido)cyclohexyl)carbamate
• 1,1-Dimethylethyl {4-[(methylsulfonyl)amino]cyclohexyl}carbamate
• SY317676
• DB-101635
• 1305323-30-1
• SCHEMBL12018130
• MFCD28401683
• N-[cis-4-(Boc-amino)cyclohexyl]methanesulfonamide
• MOAJSULFOMCJLP-MGCOHNPYSA-N
• MOAJSULFOMCJLP-UHFFFAOYSA-N
• tert-Butyl ((1r,4r)-4-(methylsulfonamido)cyclohexyl)carbamate

• Inchi： 1S/C12H24N2O4S/c1-12(2,3)18-11(15)13-9-5-7-10(8-6-9)14-19(4,16)17/h9-10,14H,5-8H2,1-4H3,(H,13,15)
• InChI Key： MOAJSULFOMCJLP-UHFFFAOYSA-N
• SMILES： S(C)(NC1CCC(CC1)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 292.14582
• Monoisotopic Mass: 292.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• PSA: 84.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides